
QC6352: Unraveling Specificity through
Competitive Inhibition of KDM4 Histone

Demethylases

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: QC6352

Cat. No.: B15602626 Get Quote

For researchers, scientists, and drug development professionals, understanding the precise

binding characteristics of a small molecule inhibitor is paramount. This guide provides a

comparative analysis of QC6352, a potent and selective inhibitor of the KDM4 family of histone

demethylases, focusing on its specificity as determined by competitive binding and enzymatic

inhibition assays.

QC6352 operates through a dual mechanism of action. It acts as a competitive inhibitor at the

catalytic domain of KDM4 enzymes and also prompts the ubiquitination and subsequent

proteasomal degradation of KDM4A, KDM4B, and KDM4C proteins.[1] This guide will delve

into the quantitative measures of its inhibitory potency and selectivity against various histone

demethylases, offering a clear comparison with other known inhibitors.

Comparative Inhibitory Activity of QC6352
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

QC6352 against a panel of histone demethylases. The data clearly illustrates the high potency

and selectivity of QC6352 for the KDM4 family.
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Target
QC6352 IC50
(nM)

ML324 IC50
(µM)

NCDM-32B
IC50 (µM)

Assay
Technology

KDM4A 104 - 3.0
LANCE TR-

FRET[1][2][3]

KDM4B 56 4.9 -
LANCE TR-

FRET[1][2][3]

KDM4C 35 - 1.0
LANCE TR-

FRET[1][2][3][4]

KDM4D 104 - -
LANCE TR-

FRET[1][2][3]

KDM5B 750 - -
LANCE TR-

FRET[1][2][3]

KDM2B >4000 - - Not Specified[1]

KDM3A >4000 - - Not Specified[1]

KDM3B >4000 - - Not Specified[1]

KDM6B >4000 - - Not Specified[1]

PHF8 >4000 - - Not Specified[1]

KDM4 Signaling Pathway and QC6352 Inhibition
The following diagram illustrates the role of KDM4 in histone demethylation and the mechanism

of inhibition by QC6352.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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